3-Hydroxy-3-phenylprop-2-enamide

5-lipoxygenase inhibition stereochemistry-activity relationship inflammation

Researchers developing HDAC inhibitors or 5-LOX probes face unreliable stereochemical purity in generic stock. 3-Hydroxy-3-phenylprop-2-enamide (CAS 65483-84-3) is the core scaffold of NVP-LAQ824 and panobinostat, offering dual HDAC/5-LOX inhibition. • (E)-isomer 5-LOX IC50 = 12 µM (2.6× more potent than Z-isomer). • Low MW (163.17 Da) maximizes derivatization space. • Specify stereochemistry for reproducible SAR.

Molecular Formula C9H9NO2
Molecular Weight 163.17 g/mol
CAS No. 65483-84-3
Cat. No. B12447035
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-Hydroxy-3-phenylprop-2-enamide
CAS65483-84-3
Molecular FormulaC9H9NO2
Molecular Weight163.17 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)C(=CC(=O)N)O
InChIInChI=1S/C9H9NO2/c10-9(12)6-8(11)7-4-2-1-3-5-7/h1-6,11H,(H2,10,12)
InChIKeyFDYAIFKEMZJTNX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Hydroxy-3-phenylprop-2-enamide: Core Identity and Procurement


3-Hydroxy-3-phenylprop-2-enamide (CAS 65483-84-3), also widely referenced as cinnamohydroxamic acid (CHA), N-hydroxy-3-phenylacrylamide, or (E)-N-hydroxy-3-phenyl-2-propenamide (CAS 3669-32-7 for the specified (E)-isomer), is a low-molecular-weight (163.17 g/mol) cinnamic hydroxamic acid derivative with the molecular formula C9H9NO2 [1]. The compound integrates a hydroxamic acid zinc-binding group (ZBG) conjugated to a phenyl ring via an α,β-unsaturated propenamide linker. This minimal architecture establishes it as the core pharmacophore from which clinically evaluated HDAC inhibitors—including NVP-LAQ824 and panobinostat (LBH589)—were elaborated [2]. Beyond its role as an HDAC inhibitor scaffold, the compound is documented as a direct inhibitor of 5-lipoxygenase (5-LOX), a property not shared by non-hydroxamic acid cinnamic acid analogs [3].

Scaffold Role Minimal pharmacophore for HDAC / 5-LOX lead optimization Core of NVP-LAQ824 and panobinostat
Stereochemistry (E)-isomer required for consistent target engagement CAS 3669-32-7 recommended for reproducible assays
Mechanism Dual iron/zinc chelation enables 5-LOX and HDAC studies Hydroxamic acid group essential; not interchangeable with carboxylic acid

3-Hydroxy-3-phenylprop-2-enamide: Structural Constraints Against Substitution


Simple in-class substitution of 3-hydroxy-3-phenylprop-2-enamide is precluded by three independent structural determinants of biological activity. First, stereochemistry at the α,β-unsaturated double bond materially affects target engagement: the (E)-isomer demonstrates a 2.6-fold greater inhibitory potency against 5-lipoxygenase (IC50 = 12,000 nM) relative to the (Z)-isomer (IC50 = 31,000 nM) in the same RBL-1 cellular assay [1]. Procurement of stereochemically undefined material (CAS 65483-84-3) versus the specified (E)-isomer (CAS 3669-32-7) may therefore yield divergent experimental outcomes. Second, the hydroxamic acid moiety is non-redundant for both HDAC zinc chelation and 5-LOX iron chelation; replacing it with a carboxylic acid (as in cinnamic acid) abolishes both inhibitory activities [2]. Third, the α,β-unsaturated double bond is not merely a passive linker: SAR studies demonstrate that saturation of this bond (yielding N-hydroxy-3-phenylpropionamide) eliminates the HDAC6 selectivity and antiproliferative activity observed in cinnamyl hydroxamate series [3].

E/Z isomer composition
Undefined stereochemistry (CAS 65483-84-3) may produce divergent 5-LOX assay results compared to the specified (E)-isomer; a 2.6-fold activity difference has been reported.
Hydroxamic acid replacement
Carboxylic acid analogs (e.g., cinnamic acid) lack the bidentate metal chelation required for both HDAC and 5-LOX inhibition and may abolish target engagement.
Double bond saturation
Saturated analog (N-hydroxy-3-phenylpropionamide) may eliminate HDAC6 selectivity and antiproliferative activity observed in cinnamyl hydroxamate series due to disrupted planar geometry.

3-Hydroxy-3-phenylprop-2-enamide: Comparator-Based Evidence


Stereochemistry-Dependent 5-Lipoxygenase Inhibition

The (E)-isomer of 3-hydroxy-3-phenylprop-2-enamide (CAS 3669-32-7) inhibits 5-lipoxygenase in RBL-1 rat basophilic leukemia cells with an IC50 of 12,000 nM, whereas the (Z)-isomer exhibits an IC50 of 31,000 nM under identical assay conditions [1]. This represents a 2.6-fold potency advantage for the trans configuration. For context, the clinically approved 5-LOX inhibitor zileuton achieves an IC50 of approximately 500 nM in the same RBL-1 assay system, indicating that the parent cinnamohydroxamic acid is approximately 24-fold less potent than the optimized drug but offers a substantially simpler and more tractable scaffold for further medicinal chemistry elaboration .

E vs Z isomer activity
Head-to-head
(E)-isomer IC50 = 12,000 nM
(Z)-isomer IC50 = 31,000 nM
Zileuton IC50 ≈ 500 nM
Supports isomer-specific procurement for 5-LOX assays
RBL-1 cell assay; the (E)-isomer shows reported 2.6-fold advantage
5-lipoxygenase inhibition stereochemistry-activity relationship inflammation

HDAC Isoform Inhibition: CHA vs. SAHA

The unsubstituted parent cinnamohydroxamic acid (CHA) exhibits weak and relatively non-selective HDAC isoform inhibition: HDAC4 IC50 = 19,500 nM and HDAC9 IC50 > 50,000 nM, as measured in recombinant enzyme fluorescence assays [1]. By contrast, the FDA-approved pan-HDAC inhibitor SAHA (vorinostat) inhibits HDACs with IC50 values in the 1–10 μM (1,000–10,000 nM) range across class I/II isoforms and approximately 142 nM in nuclear extract assays [2]. The parent CHA is therefore approximately 5- to >35-fold less potent than SAHA as a standalone HDAC inhibitor. However, the critical differentiation lies in the scaffold's expandability: elaboration of the CHA core with appropriate substituents at the phenyl ring yields derivatives with nanomolar HDAC potency—as exemplified by compound 7e, which demonstrated enhanced inhibitory effects on HDAC1, HDAC3, and HDAC6 compared to SAHA itself [3].

HDAC isoform comparison
Cross-study comparable
Parent CHA: HDAC4 IC50 = 19,500 nM
SAHA: HDAC nuclear extract IC50 ≈ 142 nM
Elaborated CHA derivative 7e surpasses SAHA on HDAC1/3/6
Scaffold value lies in expandability, not standalone HDAC potency
Recombinant enzyme and nuclear extract assay context
histone deacetylase inhibition HDAC isoform selectivity cancer epigenetics

α,β-Unsaturated Double Bond Role in HDAC6 Selectivity

Systematic SAR studies on cinnamyl hydroxamate HDAC inhibitors have established that the α,β-unsaturated double bond in the propenamide linker is among the most relevant chemical features for antiproliferative activity [1]. In a focused series, the presence of the conjugated double bond enabled HDAC6 inhibitory activity with an IC50 of 8.1 nM for optimized derivative 11b, accompanied by 402-fold selectivity over HDAC1 [1]. Saturation of this double bond—as in N-hydroxy-3-phenylpropionamide (CAS 17698-11-2)—eliminates the conjugation between the phenyl ring and the hydroxamic acid zinc-binding group, disrupting the planar geometry required for optimal engagement with the HDAC6 catalytic pocket [1]. While direct IC50 data for the unsubstituted saturated analog against HDAC isoforms is not reported in head-to-head format, molecular modeling confirms that cinnamyl hydroxamate geometry is the best moiety for HDAC6 pocket binding, whereas exploration of peripheral residues (e.g., Ser568) accounts for isoform selectivity [1].

Linker geometry requirement
Class-level inference
α,β-unsaturated bond enables HDAC6 IC50 = 8.1 nM (derivative 11b) with 402-fold selectivity over HDAC1. Saturation disrupts planar geometry and abolishes this profile.
Unsaturated linker is a pharmacophoric requirement for HDAC6 selectivity
Molecular modeling and SAR context; direct parent CHA data limited
structure-activity relationship HDAC6 selectivity linker pharmacophore

Dual 5-LOX/HDAC Inhibition Profile

3-Hydroxy-3-phenylprop-2-enamide is documented as an inhibitor of two therapeutically relevant metalloenzymes: 5-lipoxygenase (5-LOX, iron-dependent) and histone deacetylases (HDACs, zinc-dependent) [1][2]. This dual inhibitory profile arises from the hydroxamic acid moiety's capacity to chelate both Fe(III) in the 5-LOX active site and Zn(II) in HDAC catalytic pockets. In contrast, cinnamic acid—which replaces the hydroxamic acid with a carboxylic acid—exhibits neither 5-LOX nor HDAC inhibitory activity, as the carboxylate group has substantially weaker affinity for both metal ions and lacks the bidentate coordination geometry of hydroxamates [3]. Similarly, zileuton (a 5-LOX inhibitor) does not inhibit HDACs, and SAHA (an HDAC inhibitor) shows no meaningful 5-LOX activity. The parent CHA compound thus occupies a unique pharmacological intersection: it is simultaneously a validated starting point for developing both 5-LOX-targeted anti-inflammatory agents (as claimed in US Patent 4,820,828) and HDAC-targeted anticancer agents (as demonstrated by the clinical development of NVP-LAQ824 and panobinostat from the same scaffold) [1][2].

Dual 5-LOX/HDAC profile
Class-level inference
CHA: 5-LOX IC50 = 12,000 nM, HDAC4 IC50 = 19,500 nM
Cinnamic acid: no inhibition
Zileuton: 5-LOX only; SAHA: HDAC only
Unique dual-mechanism scaffold for polypharmacology probe design
Hydroxamic acid enables both Fe(III) and Zn(II) chelation
dual inhibitor 5-lipoxygenase histone deacetylase polypharmacology

Anti-HCV Activity and Isomer-Dependent Mechanism

Cinnamic hydroxamic acids (CHAs) demonstrate structure-dependent inhibition of hepatitis C virus (HCV) replicon propagation. In a full-length HCV replicon cellular assay, meta-substituted CHA isomers suppress HCV replication through HDAC1/2/3 and HDAC6 inhibition, while para-substituted CHA isomers exhibit antiviral activity many times stronger than meta-substituted analogs at comparable levels of HDAC1/2/3/6 inhibition, indicating the engagement of an additional, non-HDAC cellular target [1]. The unsubstituted parent CHA serves as the reference baseline for this isomer-dependent differential mechanism. Furthermore, structurally simple hydroxamic acids—including the cinnamic hydroxamic acid scaffold—showed potent and selective anti-HCV activity superior to clinically tested HDAC inhibitors such as SAHA, which proved relatively toxic or ineffective in the HCV replicon system [2]. This positions the parent CHA scaffold as a more favorable starting point for antiviral optimization than the suberoylanilide hydroxamic acid series.

Anti-HCV and isomer tuning
Class-level inference
CHA scaffold: reported selective anti-HCV activity in replicon assay
Para-substituted isomers show many-fold greater potency than meta at matched HDAC inhibition
SAHA: relatively toxic or ineffective in same system
Regioisomeric substitution may tune HDAC-dependent vs independent mechanism
Full-length HCV replicon cellular assay context
hepatitis C virus antiviral HDAC-dependent mechanism cinnamic hydroxamic acid

3-Hydroxy-3-phenylprop-2-enamide: Application Scenarios


HDAC Inhibitor Lead Optimization

Research groups engaged in HDAC inhibitor development should procure 3-hydroxy-3-phenylprop-2-enamide as the minimal validated pharmacophore for structure-based design. The scaffold's low molecular weight (163.17 Da) provides maximal room for chemical elaboration, and its well-characterized SAR trajectory—from weak pan-HDAC inhibition (HDAC4 IC50 = 19,500 nM) to nanomolar isoform-selective derivatives (HDAC6 IC50 = 8.1 nM with 402-fold selectivity over HDAC1)—is documented in peer-reviewed medicinal chemistry literature [1][2]. This is the identical scaffold from which NVP-LAQ824 and panobinostat were developed [1]. Procuring stereochemically defined (E)-isomer (CAS 3669-32-7) is strongly recommended for reproducible SAR studies.

5-LOX Inhibitor Tool and Probe Design

For laboratories investigating leukotriene-mediated inflammatory pathways, 3-hydroxy-3-phenylprop-2-enamide provides a structurally tractable 5-LOX inhibitor scaffold. The (E)-isomer inhibits 5-LOX with an IC50 of 12,000 nM in RBL-1 cells, and the patent literature (US 4,820,828) establishes its dual bronchodilator and 5-LOX inhibitory activity, supporting its utility in asthma and inflammation models [3]. Although less potent than zileuton (IC50 = 500 nM), the cinnamic hydroxamic acid scaffold offers greater synthetic accessibility for probe derivatization, particularly for developing activity-based protein profiling (ABPP) probes targeting 5-LOX [4]. Researchers must specify the (E)-isomer, as the (Z)-isomer is 2.6-fold less active.

HCV Replicon Screening and Mechanistic Studies

The cinnamic hydroxamic acid scaffold has demonstrated potent and selective anti-HCV activity superior to clinically tested HDAC inhibitors (including SAHA) in full-length HCV replicon assays [5]. Critically, the mechanism of antiviral action can be tuned through regioisomeric substitution: meta-substituted CHAs act via HDAC1/2/3/6 inhibition, while para-substituted CHAs engage an additional, non-HDAC target to achieve enhanced potency [6]. The parent unsubstituted CHA is the essential reference compound for establishing baseline activity in these mechanistic studies. Virology laboratories screening for novel anti-flaviviral agents should consider this scaffold as a mechanistically differentiated alternative to the suberoylanilide hydroxamic acid series.

Dual-Action Molecular Probe Development

The unique dual inhibition of iron-dependent 5-LOX and zinc-dependent HDACs by a single hydroxamic acid pharmacophore makes 3-hydroxy-3-phenylprop-2-enamide a valuable starting point for developing bifunctional chemical probes [3][1]. This property is not shared by cinnamic acid (no metal chelation), the saturated analog (no HDAC6 selectivity), zileuton (5-LOX only), or SAHA (HDAC only). Chemical biology laboratories designing probes for simultaneous engagement of iron- and zinc-dependent metalloenzymes in cellular models should select this scaffold for its documented, quantifiable dual-target engagement profile.

Application
Selection Property
Validation Focus
HDAC inhibitor lead optimization
Stereochemically defined (E)-isomer scaffold
HDAC isoform selectivity and SAR expansion
5-LOX inhibitor tool and probe design
Consistent (E)-isomer composition for 5-LOX activity
Cell-based 5-LOX inhibition and leukotriene pathway studies
HCV replicon screening and mechanistic studies
Regioisomeric substitution tunability
Anti-HCV replicon activity and HDAC engagement profiling
Dual-action molecular probe development
Dual iron/zinc chelation capacity
Simultaneous 5-LOX and HDAC target engagement assays
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